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Compound of Interest

Compound Name: Sec-butyl methyl ether

Cat. No.: B1329449

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxybutane, also known as methyl sec-butyl ether, is an organic compound with the
chemical formula C5H120.[1] It belongs to the ether class of organic compounds and is utilized
as a solvent in various industrial and laboratory settings, including in the chemical and
pharmaceutical industries for reactions and formulations.[1] Its utility is derived from its specific
physicochemical properties which dictate its behavior in different environments and
applications. This technical guide provides an in-depth overview of the core physicochemical
properties of 2-methoxybutane, complete with quantitative data, detailed experimental
protocols for their determination, and a visualization of a general experimental workflow.

Core Physicochemical Properties

The key physicochemical properties of 2-methoxybutane are summarized in the tables below.
These properties are crucial for its handling, application, and for predicting its behavior in
various chemical and physical processes.

General and Physical Properties
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Property Value Source(s)
Molecular Formula CsH120 [1]
Molecular Weight 88.15 g/mol [1][2]
Appearance Colorless liquid [1]

Odor Distinct smell [1]

CAS Number 6795-87-5 [11[31[4]

| | : :

Property Value Source(s)
Boiling Point 56.5 °C at 760 mmHg [1]

59.05 °C [3]

59 °C [4]

60-61 °C [5]

63 °C [1]

65 °C [6]

75 °C

Melting Point -100 °C [31141[51[6]

-117.26 °C (estimate)

Flash Point -22 °F (-30 °C)

[1]

Vapor Pressure 239 mmHg at 25°C

[1]

Physical and Chemical Properties
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Property Value Source(s)
Density 0.737 g/cm3 at 25 °C [3]
0.740 g/mL [4]

0.742 g/mL at 25 °C

0.748 g/cm? [1]
0.7621 g/cm3 at 0 °C [6]
Solubility in Water Insoluble [1]

Miscible with water, alcohol,

[6]
ether and acetone
Refractive Index 1.372 (n20/D) [4]16]
1.374 [1]
LogP (Octanol/Water Partition
1.18 [4]

Coefficient)

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of a liquid organic
compound like 2-methoxybutane are provided below. These are generalized protocols and may
be adapted based on specific laboratory conditions and equipment.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[7][8] A common and effective method for determining the boiling point of a small
liquid sample is the capillary method.[8]

Apparatus:
e Thiele tube or similar heating apparatus (e.g., MelTemp)[9][10]

e Thermometer
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Small test tube or vial
Capillary tube (sealed at one end)
Heat source (e.g., Bunsen burner or hot plate)[7]

Mineral oil or other suitable heating bath liquid

Procedure:

A few milliliters of the liquid sample (2-methoxybutane) are placed into the small test tube.[7]

A capillary tube, with its open end facing down, is placed inside the test tube containing the
sample.[10]

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[10]

The entire assembly is immersed in a heating bath (e.g., a Thiele tube filled with mineral oil).
[10]

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will
be expelled, seen as a slow stream of bubbles.

Upon reaching the boiling point, the liquid will start to vaporize more rapidly, and a
continuous and vigorous stream of bubbles will emerge from the capillary tube.[10]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube
as the pressure inside the tube drops upon cooling.[8]

Determination of Density

Density is the mass of a substance per unit volume.[11] For a liquid like 2-methoxybutane,

density can be determined using a pycnometer or, more simply, by measuring its mass and

volume.
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Apparatus:

e Analytical balance

o Graduated cylinder or volumetric flask[11][12]

e Thermometer

Procedure:

e An empty, clean, and dry graduated cylinder is weighed on an analytical balance.[13]

e A known volume of 2-methoxybutane is carefully transferred into the graduated cylinder. The
volume is read from the bottom of the meniscus.[11][13]

e The graduated cylinder containing the liquid is reweighed.

o The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder
from the total mass.[13]

e The density is then calculated using the formula: Density = Mass / Volume.[11]

o The temperature of the liquid should be recorded as density is temperature-dependent.[13]

Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at
a specific temperature.[14] The "shake-flask" method is a common technique to determine the
solubility of a substance.[15]

Apparatus:

» Test tubes with stoppers
o Graduated cylinder

e Analytical balance

e Spatula
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e Vortex mixer or shaker

e Thermometer

Procedure:

o A measured volume of the solvent (e.g., distilled water) is placed into a test tube.[14]
o The temperature of the solvent is measured and recorded.[14]

o Asmall, pre-weighed amount of 2-methoxybutane is added to the test tube.[14]

e The test tube is stoppered and shaken vigorously to facilitate dissolution.[14]

e This process is repeated, adding small increments of the solute until a saturated solution is
formed, indicated by the presence of undissolved solute that does not disappear upon further
shaking.[14]

e The total mass of the solute added is determined. The solubility is then expressed as the
mass of solute per volume or mass of solvent.

Determination of Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases at a given temperature in a closed system.[16] A static method can be used
for its determination.[17]

Apparatus:

Vacuum-tight flask

Pressure transducer or manometer

Temperature-controlled bath

Vacuum pump

Procedure:
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» A small amount of the liquid sample (2-methoxybutane) is placed in the flask.
e The flask is connected to the vacuum pump and pressure measurement system.

e The sample is typically frozen, and the system is evacuated to remove any dissolved gases.
The flask is then sealed.

o The flask is placed in a temperature-controlled bath and allowed to reach thermal
equilibrium.

e The pressure inside the flask, which is the vapor pressure of the substance at that
temperature, is measured using the pressure transducer.[16][18]

e This process is repeated at different temperatures to obtain a vapor pressure curve.[16]

Visualizations
General Experimental Workflow for Physicochemical
Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the physicochemical properties of a liquid sample like 2-methoxybutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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